Cas no 241-62-3 (6H,13H-Pyrazino[1,2-a:4,5-a']bisbenzimidazole(8CI,9CI))

6H,13H-Pyrazino[1,2-a:4,5-a']bisbenzimidazole(8CI,9CI) structure
241-62-3 structure
Product Name:6H,13H-Pyrazino[1,2-a:4,5-a']bisbenzimidazole(8CI,9CI)
CAS No:241-62-3
MF:C16H12N4
MW:260.29328250885
CID:261164
PubChem ID:120194
Update Time:2025-04-19

6H,13H-Pyrazino[1,2-a:4,5-a']bisbenzimidazole(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • 6H,13H-Pyrazino[1,2-a:4,5-a']bisbenzimidazole(8CI,9CI)
    • 6H,13H-bis[benz[4,5]imidazo][1,2-a,1',2'-d]pyrazine
    • DTXSID30178827
    • Dibenzamidol(1,2,a,1',2',d)-piperazine
    • 241-62-3
    • BRN 0032126
    • 6H,13H-Pyrazino(1,2-a:4,5-a')bisbenzimidazole
    • 4-26-00-01872 (Beilstein Handbook Reference)
    • Inchi: 1S/C16H12N4/c1-3-7-13-11(5-1)17-15-9-20-14-8-4-2-6-12(14)18-16(20)10-19(13)15/h1-8H,9-10H2
    • InChI Key: RYWNVLCQFNFRCW-UHFFFAOYSA-N
    • SMILES: N12C3C=CC=CC=3N=C1CN1C3C=CC=CC=3N=C1C2

Computed Properties

  • Exact Mass: 260.10636
  • Monoisotopic Mass: 260.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 35.6Ų

Experimental Properties

  • Density: 1.45
  • Boiling Point: 599.3°Cat760mmHg
  • Flash Point: 316.3°C
  • Refractive Index: 1.817
  • PSA: 35.64
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